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Compound of Interest

Compound Name: 2-(6-Aminopyridin-2-yl)acetic acid

Cat. No.: B1520037 Get Quote

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(6-Aminopyridin-2-yl)acetic
acid (CAS 339195-51-6)[1]. This molecule is a crucial heterocyclic building block in medicinal

chemistry. This guide is designed for researchers, chemists, and drug development

professionals to navigate the common challenges encountered during its synthesis and to

provide actionable strategies for yield improvement and troubleshooting.

Section 1: Overview of Synthetic Strategies
The synthesis of 2-(6-Aminopyridin-2-yl)acetic acid can be approached via several routes.

However, two primary pathways have emerged as the most practical and are frequently

discussed in synthetic literature. These involve either the late-stage amination of a chloro-

precursor or the hydrolysis of a corresponding acetonitrile derivative.
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Route A: Late-Stage Amination

Route B: Nitrile Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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